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Compound of Interest

Compound Name: 5-Methylisothiazol-4-amine
Cat. No.: B11770580
Get Quote
\ J

Executive Summary

5-Methylisothiazol-4-amine (CAS 89281-43-6) is a heterocyclic amine used primarily as an
intermediate in pharmaceutical synthesis.[1][2] Like many isothiazole derivatives, it poses
specific risks regarding skin sensitization and aquatic toxicity.

Core Directive: Do NOT dispose of this compound down the drain. It requires high-temperature
incineration equipped with scrubbers due to its sulfur and nitrogen content (SOx/NOx
generation).

Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification. Use the data below to populate
hazardous waste tags.
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Parameter Data

Chemical Name 5-Methylisothiazol-4-amine

CAS Number 89281-43-6

Molecular Formula C4aHsN2S

Molecular Weight 114.17 g/mol

Physical State Solid (typically off-white to yellow powder)
Acidity/Basicity Weak Base (Amine functionality)

Skin Irritant (H315), Eye Irritant (H319), Skin

Primary Hazards N ) ]
Sensitizer (H317), Aquatic Chronic (H412)

Expert Insight: Isothiazoles are potent sensitizers. Even if the specific SDS for this intermediate
lists only "Irritant,” treat it as a sensitizer. Repeated exposure to trace amounts can lead to

permanent allergic contact dermatitis.

Pre-Disposal Protocol: Segregation & Compatibility

Improper mixing of waste streams is the leading cause of laboratory accidents. 5-
Methylisothiazol-4-amine is a nucleophilic base and a reducing agent.

Segregation Logic
e Incompatible with Oxidizers: Contact with strong oxidizers (e.g., Nitric Acid, Peroxides) can

cause rapid exothermic reactions and the release of toxic gases.

» Incompatible with Acids: Mixing with strong acids will generate heat and form salts. While not
explosive, this alters the waste profile and can complicate incineration.
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« Compatible: Can be combined with general Non-Halogenated Organic Solvents (e.g.,
Methanol, Acetone, Ethyl Acetate).

Visualization: Waste Segregation Decision Tree
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Figure 1: Segregation logic ensuring chemical stability during storage.

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Pure Substance or Spilled
Powder)

+ Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a glass

amber jar.

+ Double Bagging: Place the solid waste inside a clear polyethylene bag before placing it into
the rigid container. This prevents dust dispersion when the container is opened at the
disposal facility.

» Labeling: Affix a Hazardous Waste Tag.

o Constituents: "5-Methylisothiazol-4-amine (100%)"[2]
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o Hazard Checkboxes: Toxic, Irritant.[3][4]

o Storage: Store in a satellite accumulation area (SAA) away from heat sources until pickup.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)[3]

e pH Check: Ensure the solution pH is between 6 and 10. If highly acidic, neutralize slowly with
Sodium Bicarbonate before adding to the organic waste carboy to prevent heat generation in
the drum.

¢ Solvent Classification:

o If dissolved in Methanol/Ethanol/DMSQO: Dispose in Non-Halogenated Organic waste
stream.

o If dissolved in DCM/Chloroform: Dispose in Halogenated Organic waste stream.

e Rinsing: Triple rinse all empty reagent bottles with a compatible solvent (e.g., acetone) and
add the rinsate to the liquid waste container. Deface the label on the empty bottle and
discard as glass waste.

Visualization: Disposal Process Flow
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Waste Generation
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Figure 2: Operational workflow for classifying and packaging waste.

Emergency Response: Spill Cleanup

Self-Validating Safety Step: Before approaching a spill, verify you are wearing Double Nitrile
Gloves. Isothiazoles can permeate single gloves relatively quickly.
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 Isolate: Evacuate the immediate area and post "Do Not Enter" signage.
e PPE: Goggles, Lab Coat, Double Nitrile Gloves, N95 respirator (if powder is airborne).
e Containment:
o Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.
o Liquid: Absorb with vermiculite or sand. Do NOT use sawdust (combustible).

o Decontamination: Clean the surface with a mild surfactant (soap/water). Do not use bleach
immediately, as it may react with the amine to form chloramines (toxic gas).

o Disposal: Treat all cleanup materials (gloves, paper towels, absorbent) as hazardous solid
waste (Scenario A).

Regulatory & Compliance Context

o EPA (USA): This compound falls under "Unlisted Hazardous Waste" but meets the
characteristic of Toxic if leached. It must be incinerated at a TSDF (Treatment, Storage, and
Disposal Facility).

 EU (REACH): Classified as hazardous to the aquatic environment. Release into drains is a
violation of environmental directives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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Contact our Ph.D. Support Team for a compatibility check
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